Cas no 133089-25-5 (Cyclopentanamine, 3-methyl-, cis-)
Cyclopentanamine, 3-methyl-, cis- Chemical and Physical Properties
Names and Identifiers
-
- Cyclopentanamine, 3-methyl-, cis-
- cis-3-Methyl-cyclopentylamine
- 1388105-52-9
- Rel-(1R,3S)-3-methylcyclopentan-1-amine
- (1R,3S)-3-methylcyclopentan-1-amine
- 133089-25-5
-
- MDL: MFCD34169079
- Inchi: 1S/C6H13N/c1-5-2-3-6(7)4-5/h5-6H,2-4,7H2,1H3/t5-,6+/m0/s1
- InChI Key: LGSSDLSVHUCRFI-NTSWFWBYSA-N
- SMILES: [C@@H]1(N)CC[C@H](C)C1
Computed Properties
- Exact Mass: 99.104799419Da
- Monoisotopic Mass: 99.104799419Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 7
- Rotatable Bond Count: 0
- Complexity: 61.2
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1
- Topological Polar Surface Area: 26Ų
Cyclopentanamine, 3-methyl-, cis- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| eNovation Chemicals LLC | Y1123598-1g |
cis-3-Methyl-cyclopentylamine |
133089-25-5 | 95% | 1g |
$1115 | 2024-07-28 | |
| eNovation Chemicals LLC | Y1123598-5g |
cis-3-Methyl-cyclopentylamine |
133089-25-5 | 95% | 5g |
$4475 | 2024-07-28 | |
| eNovation Chemicals LLC | Y1123598-1g |
cis-3-Methyl-cyclopentylamine |
133089-25-5 | 95% | 1g |
$1115 | 2025-02-24 | |
| eNovation Chemicals LLC | Y1123598-5g |
cis-3-Methyl-cyclopentylamine |
133089-25-5 | 95% | 5g |
$4475 | 2025-02-24 | |
| JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd. | 20R2172-1g |
cis-3-Methyl-cyclopentylamine |
133089-25-5 | 97% | 1g |
¥8726.45 | 2023-09-07 | |
| JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd. | 20R2172-5g |
cis-3-Methyl-cyclopentylamine |
133089-25-5 | 97% | 5g |
¥34958.27 | 2023-09-07 | |
| eNovation Chemicals LLC | Y1123598-1g |
cis-3-Methyl-cyclopentylamine |
133089-25-5 | 95% | 1g |
$1115 | 2025-02-20 | |
| eNovation Chemicals LLC | Y1123598-5g |
cis-3-Methyl-cyclopentylamine |
133089-25-5 | 95% | 5g |
$4475 | 2025-02-20 |
Cyclopentanamine, 3-methyl-, cis- Related Literature
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Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
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Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
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5. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
Additional information on Cyclopentanamine, 3-methyl-, cis-
Cyclopentanamine, 3-methyl-, cis- (CAS No. 133089-25-5): A Comprehensive Overview in Modern Chemical Biology
The compound Cyclopentanamine, 3-methyl-, cis-, identified by its CAS number 133089-25-5, represents a significant molecule in the realm of chemical biology and pharmaceutical research. This isomer, characterized by its unique structural configuration, has garnered considerable attention due to its potential applications in drug development and biochemical studies. The cis configuration of the cyclopentane ring imparts distinct physicochemical properties that make it a valuable candidate for further exploration.
In recent years, the study of amines and their derivatives has seen remarkable advancements, particularly in understanding their role in neurotransmitter systems and as intermediates in synthetic chemistry. The structural motif of Cyclopentanamine, 3-methyl-, cis- is particularly intriguing because it combines the flexibility of a cyclopentane ring with the functional versatility of an amine group. This combination has led to its investigation as a potential precursor in the synthesis of bioactive molecules.
One of the most compelling aspects of this compound is its utility in the development of novel pharmacological agents. The cis configuration of the cyclopentane ring influences the compound's interaction with biological targets, making it a promising scaffold for designing molecules with specific biological activities. For instance, studies have suggested that derivatives of this compound may exhibit properties relevant to central nervous system (CNS) modulation, which could be leveraged in the treatment of neurological disorders.
The chemical synthesis of Cyclopentanamine, 3-methyl-, cis- has been refined through various methodologies, each offering distinct advantages in terms of yield and purity. Modern synthetic approaches often employ catalytic hydrogenation and asymmetric synthesis techniques to achieve high enantiomeric purity, which is crucial for biological activity. These advancements have not only improved the accessibility of the compound but also opened new avenues for its application in medicinal chemistry.
Recent research has also highlighted the importance of stereochemistry in determining the biological efficacy of amine derivatives. The cis configuration of Cyclopentanamine, 3-methyl-, cis- plays a pivotal role in its interactions with enzymes and receptors, influencing both potency and selectivity. This has prompted investigations into how subtle changes in stereochemistry can modulate these interactions, providing insights into structure-activity relationships (SAR) that are critical for drug design.
In addition to its pharmacological potential, Cyclopentanamine, 3-methyl-, cis- has been explored as a key intermediate in organic synthesis. Its unique framework allows for diverse functionalization strategies, enabling the construction of complex molecules with tailored properties. This versatility makes it an attractive building block for chemists working on natural product synthesis and material science applications.
The biological activity of this compound has been further examined through computational modeling and experimental studies. Molecular docking simulations have revealed that derivatives of Cyclopentanamine, 3-methyl-, cis- can interact with various biological targets, including enzymes and membrane receptors. These interactions are often mediated by hydrogen bonding networks and hydrophobic interactions, which are critical for achieving high affinity and specificity.
Ongoing research continues to uncover new applications for Cyclopentanamine, 3-methyl-, cis- in both academic and industrial settings. Its role as a precursor in synthesizing bioactive molecules underscores its importance in chemical biology. As our understanding of its properties grows, so does its potential to contribute to advancements in drug discovery and therapeutic development.
The synthesis and characterization of this compound have been supported by cutting-edge analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS). These tools provide detailed insights into its molecular structure and purity, ensuring that researchers can confidently incorporate it into their studies. The availability of high-quality spectroscopic data also facilitates collaboration across different disciplines, fostering interdisciplinary approaches to solving complex biological problems.
In conclusion, Cyclopentanamine, 3-methyl-, cis- (CAS No. 133089-25-5) stands out as a versatile and promising molecule with significant implications in chemical biology and pharmaceutical research. Its unique structural features and functional properties make it a valuable asset for both academic researchers and industrial chemists. As continued investigation reveals new possibilities for its application, this compound is poised to play an increasingly important role in shaping the future of drug development.
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